Cas no 338760-74-0 (5-2-(4-Chlorophenyl)-1,3-thiazol-4-yl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-2-(4-Chlorophenyl)-1,3-thiazol-4-yl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 338760-74-0
• MDL: MFCD00171889
• CID: 4647710
• Update Time: 2025-10-28

5-2-(4-Chlorophenyl)-1,3-thiazol-4-yl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-CHLOROPHENYL)-1,3-THIAZOL-4-YL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 5-[2-(4-CHLOROPHENYL)-1,3-THIAZOL-4-YL]-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 3H-1,2,4-Triazole-3-thione, 5-[2-(4-chlorophenyl)-4-thiazolyl]-4-ethyl-2,4-dihydro-
• 5-2-(4-Chlorophenyl)-1,3-thiazol-4-yl-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00171889

Additional information on 5-2-(4-Chlorophenyl)-1,3-thiazol-4-yl-4-ethyl-4H-1,2,4-triazole-3-thiol

5-2-(4-Chlorophenyl)-1,3-thiazol-4-yl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 338760-74-0): A Comprehensive Overview

The compound 5-2-(4-Chlorophenyl)-1,3-thiazol-4-yl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 338760-74-0) is a highly specialized organic sulfur-containing heterocyclic compound. This molecule belongs to the class of thiol derivatives and features a unique combination of thiazole and triazole ring systems. The presence of a chlorophenyl group further enhances its chemical complexity and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving thiazole ring formation and subsequent functionalization. Researchers have employed innovative methodologies such as click chemistry and transition metal-catalyzed coupling reactions to achieve high yields and purity levels. These techniques not only improve the efficiency of synthesis but also pave the way for large-scale production, making this compound more accessible for industrial applications.

The structural uniqueness of 5-(2-(4-chlorophenyl)-1,3-thiazol-4-yl)-4H-[1,2,4]triazole-3-thiol lies in its dual heterocyclic framework. The thiazole ring, a five-membered aromatic structure containing sulfur and nitrogen atoms, is known for its stability and reactivity. Similarly, the triazole ring, another five-membered aromatic system with three nitrogen atoms, contributes to the molecule's electronic properties and potential bioactivity. This combination makes the compound a promising candidate for exploring novel pharmacological activities.

Emerging studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. For instance, recent research has demonstrated its potent antifungal activity, making it a potential candidate for developing new-generation fungicides. Additionally, preliminary in vitro assays have shown promising results in terms of anti-inflammatory properties, suggesting its potential application in treating inflammatory diseases such as arthritis and cardiovascular disorders.

The incorporation of a chlorophenyl group into the molecule introduces additional functionality by enhancing its lipophilicity and stability. This modification facilitates better absorption and bioavailability when used in pharmaceutical formulations. Furthermore, computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity towards key biological targets such as enzymes involved in inflammation pathways and fungal cell membrane components.

In terms of environmental impact, researchers have conducted extensive studies to evaluate the ecotoxicological profile of this compound. Results indicate that it exhibits low toxicity towards non-target organisms such as fish and aquatic insects when used at recommended application rates. This makes it an eco-friendly alternative to conventional agrochemicals that often pose significant risks to biodiversity.

From a materials science perspective, the unique electronic properties of this compound make it an attractive candidate for applications in optoelectronics and sensor technologies. Recent experiments have shown that thin films prepared from this compound exhibit excellent electrical conductivity and photoresponse characteristics under UV light irradiation. These findings open up new avenues for its use in advanced electronic devices such as photodetectors and flexible electronics.

Looking ahead, ongoing research is focused on optimizing the synthesis process to reduce production costs while maintaining high quality standards. Collaborative efforts between academic institutions and industry partners are also underway to explore novel applications in areas such as drug delivery systems and nanotechnology-based therapies.

In conclusion, 5-(2-(4-chlorophenyl)-1,3-thiazol-4-yl)-4H-[1,2,4]triazole-3-thiol (CAS No. 338760-74-) represents a versatile platform for developing innovative solutions across multiple disciplines. Its unique chemical structure combined with cutting-edge research findings positions it as a key player in advancing modern science and technology.